Cas no 2172429-79-5 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid
• CAS No: 2172429-79-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6004674
• PubChem ID: 165526601
• Update Time: 2025-11-05

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid
• 2172429-79-5
• EN300-1496241
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(13-14-24(30)31)28-25(32)27(2)15-7-12-23(27)29-26(33)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,7,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： MZYDAXUKRWATLB-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid

Research Brief on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid (CAS: 2172429-79-5)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid (CAS: 2172429-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylformamido moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and targeted drug delivery systems.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity. These advancements are expected to facilitate its broader use in pharmaceutical research, particularly in the development of peptide-based therapeutics.

In addition to its synthetic utility, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid has shown promise in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its role as a key building block for cyclic peptides with enhanced bioavailability and target specificity. The study demonstrated that derivatives of this compound exhibit improved pharmacokinetic properties, making them suitable candidates for treating metabolic disorders and certain types of cancer.

Further investigations into the mechanistic aspects of this compound have revealed its potential as a modulator of protein-protein interactions (PPIs). A 2024 study in Nature Chemical Biology explored its ability to stabilize specific PPIs, offering new avenues for drug discovery. The findings suggest that this compound could be instrumental in developing next-generation therapeutics for diseases with complex etiologies, such as neurodegenerative disorders and autoimmune conditions.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid (CAS: 2172429-79-5) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development, with recent advancements underscoring its potential to address unmet medical needs. Future research should focus on expanding its utility and exploring its therapeutic efficacy in clinical settings.